Cas no 1369776-16-8 (Benzene, 4-chloro-2-(1,1-dimethylethyl)-1-fluoro-)

Benzene, 4-chloro-2-(1,1-dimethylethyl)-1-fluoro-, is a halogenated aromatic compound featuring both chloro and fluoro substituents, along with a tert-butyl group. Its unique substitution pattern enhances steric and electronic properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The presence of fluorine improves metabolic stability and bioavailability, while the tert-butyl group contributes to increased lipophilicity. The chloro substituent further allows for selective functionalization via cross-coupling reactions. This compound is well-suited for applications requiring precise structural modifications, offering versatility in the development of bioactive molecules. Its stability under various reaction conditions makes it a reliable building block in complex synthetic pathways.

Benzene, 4-chloro-2-(1,1-dimethylethyl)-1-fluoro- structure

1369776-16-8 structure

Product Name:Benzene, 4-chloro-2-(1,1-dimethylethyl)-1-fluoro-

CAS No:1369776-16-8

MF:C₁₀H₁₂ClF

MW:186.653685569763

CID:5274055

PubChem ID:58745497

Update Time:2025-10-29

Benzene, 4-chloro-2-(1,1-dimethylethyl)-1-fluoro- Chemical and Physical Properties

Names and Identifiers

- 2-(tert-butyl)-4-chloro-1-fluorobenzene
- 2-tert-butyl-4-chloro-1-fluorobenzene
- Benzene, 4-chloro-2-(1,1-dimethylethyl)-1-fluoro-
- Inchi： 1S/C10H12ClF/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6H,1-3H3
- InChI Key： AFJMREJLTSVHIS-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=C1)C(C)(C)C)F

Computed Properties

Exact Mass: 186.0611562g/mol
Monoisotopic Mass: 186.0611562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 0

Benzene, 4-chloro-2-(1,1-dimethylethyl)-1-fluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-692073-0.05g	2-tert-butyl-4-chloro-1-fluorobenzene	1369776-16-8	0.05g	$612.0	2023-03-10
Enamine	EN300-692073-0.1g	2-tert-butyl-4-chloro-1-fluorobenzene	1369776-16-8	0.1g	$640.0	2023-03-10
Enamine	EN300-692073-0.25g	2-tert-butyl-4-chloro-1-fluorobenzene	1369776-16-8	0.25g	$670.0	2023-03-10
Enamine	EN300-692073-0.5g	2-tert-butyl-4-chloro-1-fluorobenzene	1369776-16-8	0.5g	$699.0	2023-03-10
Enamine	EN300-692073-1.0g	2-tert-butyl-4-chloro-1-fluorobenzene	1369776-16-8	1g	$0.0	2023-06-07
Enamine	EN300-692073-2.5g	2-tert-butyl-4-chloro-1-fluorobenzene	1369776-16-8	2.5g	$1428.0	2023-03-10
Enamine	EN300-692073-5.0g	2-tert-butyl-4-chloro-1-fluorobenzene	1369776-16-8	5.0g	$2110.0	2023-03-10
Enamine	EN300-692073-10.0g	2-tert-butyl-4-chloro-1-fluorobenzene	1369776-16-8	10.0g	$3131.0	2023-03-10

Benzene, 4-chloro-2-(1,1-dimethylethyl)-1-fluoro- Related Literature

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4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzene, 4-chloro-2-(1,1-dimethylethyl)-1-fluoro-

Comprehensive Overview of Benzene, 4-chloro-2-(1,1-dimethylethyl)-1-fluoro- (CAS No. 1369776-16-8)

Benzene, 4-chloro-2-(1,1-dimethylethyl)-1-fluoro- (CAS No. 1369776-16-8) is a specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and material science. This compound, characterized by its unique substitution pattern of chloro, fluoro, and tert-butyl groups, serves as a versatile intermediate in the synthesis of advanced materials and fine chemicals. Its molecular structure, featuring a halogenated benzene ring, makes it particularly valuable for applications requiring precise electronic or steric modifications.

The growing interest in halogenated aromatic compounds like Benzene, 4-chloro-2-(1,1-dimethylethyl)-1-fluoro- is driven by their role in pharmaceuticals, agrochemicals, and specialty polymers. Researchers and industry professionals frequently search for terms such as "synthesis of fluorinated benzene derivatives" or "applications of tert-butyl-substituted aromatics," reflecting the compound's relevance in cutting-edge developments. Its stability and reactivity under controlled conditions also make it a subject of study in green chemistry initiatives, where reducing environmental impact is a priority.

One of the key advantages of CAS No. 1369776-16-8 lies in its ability to act as a building block for more complex molecules. For instance, the fluoro and chloro substituents enable selective functionalization, which is crucial for designing drugs or catalysts with high specificity. Recent trends in AI-driven molecular design have further highlighted the importance of such compounds, as they are often used in predictive modeling to optimize chemical properties.

From an industrial perspective, Benzene, 4-chloro-2-(1,1-dimethylethyl)-1-fluoro- is often discussed alongside topics like "scalable synthetic routes" and "cost-effective halogenation techniques." These discussions align with the broader demand for sustainable and efficient chemical processes. Additionally, the compound's potential in electronic materials, such as organic semiconductors, has sparked interest among material scientists exploring next-generation devices.

Safety and handling of halogenated compounds remain a critical consideration, and CAS No. 1369776-16-8 is no exception. While not classified as hazardous under standard regulations, proper storage and handling protocols are essential to ensure workplace safety. This aspect is frequently addressed in forums and technical guides, emphasizing the need for clear documentation and training.

In summary, Benzene, 4-chloro-2-(1,1-dimethylethyl)-1-fluoro- (CAS No. 1369776-16-8) represents a pivotal compound in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility ensures its continued relevance in innovations ranging from drug discovery to advanced material engineering.